Cas no 54060-31-0 (Benzene,1,3-bis(3-nitrophenoxy)-)
54060-31-0 structure
Product Name:Benzene,1,3-bis(3-nitrophenoxy)-
CAS No:54060-31-0
MF:C18H12N2O6
MW:352.297684669495
CID:369532
PubChem ID:104683
Update Time:2025-04-19
Benzene,1,3-bis(3-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3-bis(3-nitrophenoxy)-
- 1,3-bis(3-nitrophenoxy)benzene
- 1-nitro-3-[3-(3-nitrophenoxy)phenoxy]benzene
- 1,1'-[benzene-1,3-diylbis(oxy)]bis(3-nitrobenzene)
- DTXSID4068905
- EINECS 258-945-1
- Benzene, 1,3-bis(3-nitrophenoxy)-
- SCHEMBL6273333
- 1,3-bis-(3-Nitrophenoxy)benzene
- NS00032934
- A3JA3W73XC
- 54060-31-0
- 1,3-Bis(m-nitrophenoxy)benzene
-
- Inchi: 1S/C18H12N2O6/c21-19(22)13-4-1-6-15(10-13)25-17-8-3-9-18(12-17)26-16-7-2-5-14(11-16)20(23)24/h1-12H
- InChI Key: NYKPGQHPZCGOFF-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC=C(C=1)OC1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 352.06956
- Monoisotopic Mass: 352.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Density: 1.385
- Boiling Point: 489.8°Cat760mmHg
- Flash Point: 202.2°C
- Refractive Index: 1.645
- PSA: 104.74
Benzene,1,3-bis(3-nitrophenoxy)- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
54060-31-0 (Benzene,1,3-bis(3-nitrophenoxy)-) Related Products
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- 32795-85-0(Benzene,1-methoxy-2-(4-nitrophenoxy)-)
- 22528-34-3(3-(4-Nitrophenoxy)aniline)
- 101-63-3(1-nitro-4-(4-nitrophenoxy)benzene)
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